Cas no 51104-99-5 (Hexane, 1,3-dibromo-)

• Product Name: Hexane, 1,3-dibromo-
• CAS No: 51104-99-5
• MF: C₆H₁₂Br₂
• MW: 243.967480659485
• MDL: MFCD28977724
• CID: 4012226
• PubChem ID: 13039503
• Update Time: 2025-06-08

Hexane, 1,3-dibromo- Chemical and Physical Properties

Names and Identifiers

• Hexane, 1,3-dibromo-
• 51104-99-5
• 1,3-dibromohexane
• SCHEMBL10482561
• 1,3-dibromo-hexane
• D94373
• AS-78256

• MDL： MFCD28977724
• Inchi： 1S/C6H12Br2/c1-2-3-6(8)4-5-7/h6H,2-5H2,1H3
• InChI Key： BMTSGRVTBHQZOB-UHFFFAOYSA-N
• SMILES： BrC(CCBr)CCC

Computed Properties

• Exact Mass: 243.92853g/mol
• Monoisotopic Mass: 241.93058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 45.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Additional information on Hexane, 1,3-dibromo-

Hexane, 1,3-dibromo- (CAS No. 51104-99-5): Chemical Properties and Recent Applications

Hexane, 1,3-dibromo- (CAS No. 51104-99-5) is a significant organic compound that has garnered considerable attention in the field of chemical research and industrial applications. This compound, characterized by its 1,3-dibromo substitution on a hexane backbone, exhibits unique chemical properties that make it a valuable intermediate in various synthetic processes. The CAS No. 51104-99-5 provides a unique identifier for this molecule, ensuring precise classification and recognition within scientific literature and databases.

The molecular structure of Hexane, 1,3-dibromo-, consists of a six-carbon chain with bromine atoms attached to the first and third carbon positions. This specific arrangement imparts distinct reactivity patterns, making it a versatile building block for more complex molecules. The presence of two bromine atoms enhances its utility in cross-coupling reactions, which are fundamental in modern synthetic organic chemistry.

In recent years, Hexane, 1,3-dibromo- has found applications in the development of novel materials and pharmaceuticals. Its ability to participate in nucleophilic substitution reactions allows for the introduction of diverse functional groups, facilitating the synthesis of heterocyclic compounds that are increasingly relevant in medicinal chemistry. For instance, researchers have utilized this compound to construct scaffolds for potential drug candidates targeting various diseases.

One of the most compelling aspects of Hexane, 1,3-dibromo- is its role in polymer chemistry. The bromine atoms serve as reactive sites for polymerization reactions, enabling the creation of polymers with tailored properties. These polymers find applications in industries ranging from electronics to biomedicine. The 1,3-dibromo functionality particularly aids in the formation of block copolymers, which are essential for creating materials with specific thermal and mechanical characteristics.

The compound's reactivity also makes it a valuable tool in analytical chemistry. Its interaction with other molecules can be harnessed to develop new detection methods and sensors. For example, recent studies have explored its use in gas chromatography-mass spectrometry (GC-MS) for the identification of trace organic compounds. This application leverages the compound's stability under high temperatures and its distinct spectral fingerprints.

From an industrial perspective, Hexane, 1,3-dibromo- is employed in the production of specialty chemicals that require precise control over molecular architecture. Its use as a precursor in fine chemical synthesis underscores its importance in maintaining high standards of purity and yield. Companies specializing in custom synthesis often rely on this compound to meet stringent customer requirements.

The environmental impact of using Hexane, 1,3-dibromo- is also a topic of interest among researchers. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. These initiatives align with broader trends in sustainable chemistry, where efficiency and environmental responsibility are paramount.

In conclusion, Hexane, 1,3-dibromo- (CAS No. 51104-99-5) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique chemical properties continue to drive innovation in material science, pharmaceuticals, and analytical chemistry. As research progresses, the potential uses for this compound are likely to expand further, solidifying its role as an indispensable tool in modern chemical research.